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Technical Support Center: Tilazol Anesthesia
Protocols
This guide provides troubleshooting advice and frequently asked questions for researchers,

scientists, and drug development professionals utilizing Tilazol (tiletamine HCl and zolazepam

HCl) for surgical procedures, with a focus on adjustments for prolonged interventions.

Frequently Asked Questions (FAQs)
Q1: What is the standard recommended dosage for Tilazol?

A1: The individual response to Tilazol can vary based on the patient's age, physical condition,

and the use of preanesthetics.[1][2] It is advisable to withhold food for at least 12 hours before

administration for elective surgeries.[1][2]

Dogs (Intramuscular - IM):

Diagnostic purposes: 6.6 to 9.9 mg/kg (3 to 4.5 mg/lb).[3][4]

Minor procedures of short duration: 9.9 to 13.2 mg/kg (4.5 to 6 mg/lb).[3][4]

Dogs (Intravenous - IV) for induction followed by inhalant anesthetic: 2.2 to 4.4 mg/kg (1 to 2

mg/lb).[3]
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Cats (Intramuscular - IM):

Dentistry, abscess treatment, foreign body removal: 9.7 to 11.9 mg/kg (4.4 to 5.4 mg/lb).[1]

[5]

Laceration repair, castration: 10.6 to 12.5 mg/kg (4.8 to 5.7 mg/lb).[1][5]

Ovariohysterectomy, onychectomy: 14.3 to 15.8 mg/kg (6.5 to 7.2 mg/lb).[5]

Q2: How should Tilazol be reconstituted and administered?

A2: To reconstitute, add 5 mL of sterile water for injection to the vial. This results in a solution

containing 50 mg/mL of tiletamine and 50 mg/mL of zolazepam (100 mg/mL total).[3][5] For IV

administration in dogs, the dose should be given slowly over 30-45 seconds.[3]

Q3: Can Tilazol be used as the sole anesthetic for major, prolonged surgeries?

A3: Tilazol alone may not provide adequate muscle relaxation for certain procedures, such as

abdominal surgeries.[1][3] Optimal muscle relaxation lasts for approximately the first 20 to 25

minutes after a single injection.[5][6] For prolonged procedures, it is often used as an induction

agent followed by maintenance with an inhalant anesthetic.[3][7]

Troubleshooting Guide for Prolonged Surgical
Procedures
Issue 1: Maintaining an adequate plane of anesthesia for an extended duration.

Problem: The initial dose of Tilazol is wearing off, but the procedure is not complete.

Solution:

Supplemental Doses: If required, supplemental doses should be administered in

increments that are less than the initial dose.[3][5]

Total Dose Limits: Be mindful of the maximum total dose. For dogs, the total dose (initial

plus supplemental) should not exceed 26.4 mg/kg (12 mg/lb).[4][5] For cats, the total dose

should not exceed 72 mg/kg (32.7 mg/lb).[3][5]
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Inhalant Anesthesia: For procedures expected to be lengthy, the recommended protocol is

to use Tilazol for induction and then maintain anesthesia with an inhalant agent.[3][7] This

provides better control over the anesthetic depth.

Issue 2: Erratic or prolonged recovery after repeated doses.

Problem: The animal is experiencing a difficult or lengthy recovery, potentially with

excitement or vocalization.

Cause: Repeated doses can alter the ratio of tiletamine and zolazepam due to different

metabolism rates, leading to unpredictable recoveries.[8] In dogs, the duration of tiletamine's

effects exceeds zolazepam's, leading to less tranquilization during recovery. Conversely, in

cats, zolazepam's effects last longer, resulting in a more tranquil recovery.[3]

Solution:

Minimize Redosing: Plan the anesthetic protocol to minimize the need for repeated

injections. A single, appropriately calculated initial dose is preferable.[5]

Quiet Recovery Environment: Provide a dark, quiet environment to help smooth the

recovery process.[8]

Monitoring: Continuously monitor the animal throughout the recovery period.

Issue 3: Involuntary muscle twitching or movement during the procedure.

Problem: The animal exhibits athetoid movements (uncontrolled rhythmic writhing).[3]

Important Note: This movement should not be mistaken for a lack of anesthesia or pain.[3][4]

Solution:

Do NOT Administer More Tilazol: Attempting to eliminate these movements with additional

doses of Tilazol can lead to an overdose.[3][4]

Assess Anesthetic Depth: Rely on other indicators, such as response to surgical stimuli, to

assess the depth of anesthesia. Note that protective reflexes like palpebral and pedal

reflexes may be maintained with Tilazol.[1][3]
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Issue 4: Respiratory depression or apnea.

Problem: The animal's respiratory rate and depth are significantly decreased, especially after

high doses or IV administration.

Cause: Tilazol can cause dose-dependent respiratory depression.[3][7] Post-induction

apnea can occur with IV administration.[7]

Solution:

Constant Monitoring: The anesthetized patient must be monitored throughout the

procedure.[1][2]

Ventilation Support: Be prepared to provide ventilatory support if necessary. Intubation is

recommended for prolonged procedures to ensure a patent airway.[9]

Surgical Stimulation: The stimulation from the surgical procedure itself can help in

maintaining adequate ventilation.[1][2]

Data Presentation
Table 1: Tilazol Dosage Guidelines (mg/kg)
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Species Route Purpose
Recommended
Dose (mg/kg)

Maximum Total
Dose (mg/kg)

Dog IM Diagnostics 6.6 - 9.9 26.4

Dog IM
Minor

Procedures
9.9 - 13.2 26.4

Dog IV Induction 2.2 - 4.4 4.4

Cat IM
Dentistry/Absces

ses
9.7 - 11.9 72

Cat IM

Minor

Lacerations/Cast

ration

10.6 - 12.5 72

Cat IM
Ovariohysterecto

my/Onychectomy
14.3 - 15.8 72

Table 2: Troubleshooting Common Issues in Prolonged Anesthesia
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Issue Potential Cause Recommended Action

Inadequate Anesthetic Depth Drug metabolism

Administer supplemental dose

(< initial dose). Consider

transitioning to inhalant

anesthesia.

Prolonged/Erratic Recovery
Repeated dosing, species

differences

Minimize redosing. Provide a

quiet recovery environment.

Monitor closely.

Athetoid Movements Known side effect

Do not redose Tilazol. Assess

anesthetic depth via other

indicators.

Respiratory Depression High dosage, IV administration

Monitor respiration

continuously. Be prepared for

ventilatory support.

Hypothermia Prolonged immobilization

Monitor body temperature.

Provide supplemental heat.[1]

[4][10]

Excessive Salivation Known side effect

Administer an anticholinergic

like atropine (0.04 mg/kg) as a

preanesthetic.[2][3]

Experimental Protocols
Protocol 1: IM Administration for Minor Procedures (Duration < 1 hour)

Pre-Anesthetic Preparation: Fast the animal for at least 12 hours.[1][2] Consider

administering atropine (0.04 mg/kg) to control salivation.[2][3]

Dosage Calculation: Calculate the appropriate dose based on the species and procedure

(refer to Table 1).

Administration: Administer via deep intramuscular injection. Onset of anesthesia is typically

within 5 to 12 minutes.[5][6]
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Monitoring: Continuously monitor heart rate, respiratory rate, and body temperature. Apply a

bland ophthalmic ointment to protect the corneas as the eyes will remain open.[1][3]

Recovery: Place the animal in a quiet, dark area to recover. Monitor until the animal is

ambulatory.

Protocol 2: IV Induction Followed by Inhalant Maintenance for Prolonged Procedures

Pre-Anesthetic Preparation: Fast the animal for at least 12 hours. Administer preanesthetic

agents as deemed appropriate (e.g., acepromazine 0.04-0.06 mg/kg IM).[1][4]

IV Catheterization: Place an intravenous catheter for drug administration and fluid support.

Induction: Administer Tilazol at 2.2-4.4 mg/kg IV slowly over 30-45 seconds.[3]

Intubation: Assess jaw tone and level of consciousness after 60 seconds to determine

readiness for intubation.[3]

Maintenance: Connect to an anesthetic machine and maintain the desired anesthetic plane

with an inhalant agent (e.g., isoflurane, sevoflurane).

Monitoring: Monitor vital signs (heart rate, respiratory rate, blood pressure, SpO2,

temperature) continuously throughout the procedure.[11]

Recovery: Discontinue the inhalant anesthetic and provide supportive care during recovery.

Visualizations
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Caption: Decision workflow for selecting a Tilazol protocol.
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Tilazol Anesthesia In Progress
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Caption: Troubleshooting common issues during Tilazol anesthesia.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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